molecular formula C6H13BO2 B15398710 (2-Methylcyclopentyl)boronic acid CAS No. 89596-57-6

(2-Methylcyclopentyl)boronic acid

Cat. No.: B15398710
CAS No.: 89596-57-6
M. Wt: 127.98 g/mol
InChI Key: ORFQQWOMGRGRMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methylcyclopentyl)boronic acid (CAS: 1626344-47-5) is a cyclic boronic acid derivative featuring a methyl-substituted cyclopentane ring. Its molecular formula is C₆H₁₁BO₂, with the boronic acid group (-B(OH)₂) attached to the 2-methylcyclopentyl scaffold. This structure confers unique steric and electronic properties, distinguishing it from aromatic or linear aliphatic boronic acids.

Properties

CAS No.

89596-57-6

Molecular Formula

C6H13BO2

Molecular Weight

127.98 g/mol

IUPAC Name

(2-methylcyclopentyl)boronic acid

InChI

InChI=1S/C6H13BO2/c1-5-3-2-4-6(5)7(8)9/h5-6,8-9H,2-4H2,1H3

InChI Key

ORFQQWOMGRGRMQ-UHFFFAOYSA-N

Canonical SMILES

B(C1CCCC1C)(O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Properties

(2-Methylcyclopentyl)boronic acid’s cyclopentyl ring introduces significant steric hindrance compared to planar aromatic boronic acids (e.g., phenylboronic acid). For example:

Compound Structure Steric Hindrance pKa (Approx.)
(2-Methylcyclopentyl)boronic acid Cyclopentyl + methyl High ~8.5–9.5*
Phenylboronic acid Aromatic Low ~8.7–9.2
3-AcPBA Acetyl-substituted Moderate ~10.2
4-MCPBA Chlorophenyl Moderate ~9.8

*Inferred from cyclopentyl analogs; methyl substitution likely lowers pKa slightly compared to unsubstituted cyclopentylboronic acids due to inductive effects .

Key Findings :

  • Steric hindrance may reduce binding affinity to diols (e.g., glucose) compared to less hindered analogs, as seen in 3-AcPBA and 4-MCPBA .
Solubility and Stability
Compound Water Solubility Lipid Solubility Stability in RPMI Medium
(2-Methylcyclopentyl)boronic acid Moderate* High Stable
Phenanthren-9-yl boronic acid Low High Precipitates
6-Hydroxynaphthalen-2-yl boronic acid Moderate Moderate Stable

*Predicted based on cyclopentane’s hydrophobicity and methyl substitution.

Key Findings :

  • Unlike phenanthren-9-yl boronic acid, which precipitates in culture media, (2-Methylcyclopentyl)boronic acid’s aliphatic structure likely improves solubility in organic solvents and aqueous media .
  • The absence of aromatic π-systems reduces aggregation risks, enhancing stability for in vitro assays .

Key Findings :

  • Aromatic boronic acids exhibit sub-micromolar cytotoxicity, likely due to π-π interactions with cellular targets .
  • (2-Methylcyclopentyl)boronic acid’s aliphatic structure may favor non-aromatic targets (e.g., proteases or β-lactamases), similar to triazole-substituted analogs (Ki ~0.1–1 μM) .
Reactivity in Dynamic Systems

Boronic acids participate in reversible esterification with diols. (2-Methylcyclopentyl)boronic acid’s steric bulk may slow ester exchange kinetics compared to phenylboronic acid:

Compound Ester Formation Rate Base Requirement
Phenylboronic acid Fast (10 min equilibrium) 5 eq. Et₃N
(2-Methylcyclopentyl)boronic acid Moderate* >5 eq. Et₃N*

*Inferred from steric effects; larger substituents demand stronger base to shift equilibrium .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.